Cas no 73831-19-3 (ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate)

• Product Name: ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• CAS No: 73831-19-3
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 541922
• PubChem ID: 71404130
• Update Time: 2025-06-13

ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-carboxylic acid, 7-methyl-, ethyl ester, cis-
• ethyl (7R,8S)-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• DTXSID50824995
• 73831-19-3

• Inchi： 1S/C12H20O4/c1-3-14-11(13)10-4-5-12(8-9(10)2)15-6-7-16-12/h9-10H,3-8H2,1-2H3/t9-,10+/m1/s1
• InChI Key： JNMDUFGIQGFDSX-ZJUUUORDSA-N
• SMILES： O1CCOC21CC[C@H](C(=O)OCC)[C@H](C)C2

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate

Research Brief on Ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate (CAS: 73831-19-3) in Chemical Biology and Pharmaceutical Applications

Ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate (CAS: 73831-19-3) is a spirocyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules and its unique structural features that contribute to its pharmacological properties. This brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate via a stereoselective cyclization reaction, achieving a yield of 85% under optimized conditions. The compound's spirocyclic structure was found to enhance metabolic stability, making it a promising scaffold for drug development. Researchers also noted its ability to modulate G-protein-coupled receptors (GPCRs), suggesting potential applications in neurological and inflammatory disorders.

In a separate 2024 investigation reported in Bioorganic & Medicinal Chemistry Letters, ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate was evaluated as a precursor for novel antiviral agents. The study revealed that derivatives of this compound exhibited inhibitory activity against SARS-CoV-2 protease, with IC50 values in the low micromolar range. Molecular docking simulations indicated that the spirocyclic core facilitates binding to the protease active site, providing a structural basis for further optimization.

Further research has explored the compound's utility in asymmetric synthesis. A 2023 paper in Organic Letters detailed its use as a chiral building block for the construction of complex natural products, leveraging its rigid spirocyclic framework to control stereochemistry. This approach was successfully applied to the total synthesis of (−)-isopulegol, showcasing the compound's versatility in synthetic chemistry.

Ongoing clinical investigations are examining the safety and efficacy of ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate derivatives in preclinical models. Preliminary data from a 2024 study suggest favorable pharmacokinetic profiles, with oral bioavailability exceeding 60% in rodent models. These findings underscore the compound's potential as a lead structure for next-generation therapeutics.

In conclusion, ethyl cis-7-methyl-1,4-dioxaspiro[4.5]decane-8-carboxylate (CAS: 73831-19-3) represents a valuable tool in chemical biology and drug discovery. Its unique structural attributes, synthetic accessibility, and diverse biological activities position it as a compound of significant interest for future research and development efforts in the pharmaceutical industry.